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Compound of Interest

Compound Name: Brevilin A

Cat. No.: B1667785 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Brevilin A, a sesquiterpene lactone with notable anti-tumor and anti-

inflammatory properties, requires careful management throughout its lifecycle, including its

ultimate disposal.[1][2][3][4][5] This guide provides essential, step-by-step procedures for the

safe disposal of Brevilin A, aligning with established safety protocols and regulatory

guidelines.

Key Safety and Hazard Information
Brevilin A is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[6] Adherence to safety protocols is crucial to mitigate risks to personnel and the

environment.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[6]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[6]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[6]

Skin Sensitization -
H317: May cause an allergic

skin reaction.[7]

Pre-Disposal Handling and Storage
Proper handling and storage are critical first steps in the safe management of Brevilin A.

Handling: Avoid inhalation, and contact with eyes and skin.[6] Use only in areas with

appropriate exhaust ventilation.[6] Do not eat, drink, or smoke when using this product.[6]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[6] Store away from

direct sunlight and sources of ignition.[6] Recommended storage temperatures are -20°C for

the powder form and -80°C when in solvent.[6]

Step-by-Step Disposal Procedure
The primary directive for the disposal of Brevilin A is to "Dispose of contents/container to an

approved waste disposal plant."[6] This should be carried out in accordance with all applicable

federal, state, and local regulations. The following steps provide a general operational workflow

for laboratory personnel.

1. Personal Protective Equipment (PPE) Confirmation:

Before handling Brevilin A for disposal, ensure you are wearing appropriate PPE, including

safety goggles, gloves, and a lab coat.

2. Waste Identification and Segregation:

Pure Brevilin A (unused): This should be treated as hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.dcchemicals.com/msds/MSDS_DC43107.html
https://www.dcchemicals.com/msds/MSDS_DC43107.html
https://www.dcchemicals.com/msds/MSDS_DC43107.html
https://pubchem.ncbi.nlm.nih.gov/compound/Brevilin-A
https://www.benchchem.com/product/b1667785?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC43107.html
https://www.dcchemicals.com/msds/MSDS_DC43107.html
https://www.dcchemicals.com/msds/MSDS_DC43107.html
https://www.dcchemicals.com/msds/MSDS_DC43107.html
https://www.dcchemicals.com/msds/MSDS_DC43107.html
https://www.dcchemicals.com/msds/MSDS_DC43107.html
https://www.benchchem.com/product/b1667785?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC43107.html
https://www.benchchem.com/product/b1667785?utm_src=pdf-body
https://www.benchchem.com/product/b1667785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Materials: Any materials that have come into contact with Brevilin A, such as

pipette tips, gloves, and empty containers, should also be considered hazardous waste.

Solutions: Solutions containing Brevilin A must be collected and disposed of as liquid

hazardous waste. Do not dispose of them down the drain.

3. Waste Collection:

Solid Waste: Collect pure Brevilin A and contaminated solid materials in a designated,

properly labeled, and sealable hazardous waste container.

Liquid Waste: Collect solutions containing Brevilin A in a compatible, leak-proof, and clearly

labeled hazardous waste container.

4. Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the name "Brevilin A,"

and the associated hazards (e.g., "Toxic," "Aquatic Hazard").

5. Temporary Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area until it is collected by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.

6. Disposal Arrangement:

Contact your institution's EHS department to arrange for the pickup and disposal of the

Brevilin A waste. They will ensure it is transported to an approved waste disposal facility for

proper treatment, such as incineration.[8][9]

7. Documentation:

Maintain a record of the disposal, including the date, quantity of waste, and how it was

collected and transferred for disposal.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Brevilin A.
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Caption: Workflow for the safe disposal of Brevilin A waste in a laboratory setting.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) before

handling or disposing of any chemical. Local, state, and federal regulations for hazardous

waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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